Cas no 89868-72-4 (2-Cyclopenten-1-one, 5-ethylidene-2-phenyl-, (E)-)

• Product name: 2-Cyclopenten-1-one, 5-ethylidene-2-phenyl-, (E)-
• CAS No: 89868-72-4
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• CID: 586400
• PubChem ID: 71326643

2-Cyclopenten-1-one, 5-ethylidene-2-phenyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 5-ethylidene-2-phenyl-, (E)-
• 5-ethylidene-2-phenylcyclopent-2-en-1-one
• 89868-72-4
• DTXSID70755792

• Inchi： InChI=1S/C13H12O/c1-2-10-8-9-12(13(10)14)11-6-4-3-5-7-11/h2-7,9H,8H2,1H3
• InChI Key： PHPBNNREYDZIPE-UHFFFAOYSA-N
• SMILES： CC=C1CC=C(C1=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 184.088815002g/mol
• Monoisotopic Mass: 184.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3